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Compound of Interest

Compound Name:
4-(4-Methoxyphenyl)pyrimidine-2-

thiol

Cat. No.: B069585 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the synthesis of 4-(4-
methoxyphenyl)pyrimidine-2-thiol, a heterocyclic compound with significant potential in

medicinal chemistry and pharmaceutical development. This pyrimidine derivative serves as a

crucial intermediate in the creation of various bioactive molecules, including potential anti-

cancer and anti-inflammatory agents.[1] The synthesis is achieved through a well-established

cyclocondensation reaction between a chalcone precursor and thiourea.

Introduction
Pyrimidine-2-thiols are an important class of pyrimidine derivatives recognized for their diverse

biological activities.[2][3][4] The general synthetic strategy involves the reaction of α,β-

unsaturated ketones (chalcones) with thiourea in the presence of a base.[2][4][5] This approach

provides a reliable and efficient route to a wide range of substituted pyrimidine-2-thiols. The title

compound, 4-(4-methoxyphenyl)pyrimidine-2-thiol, is of particular interest due to the

presence of the methoxyphenyl group, a common feature in many pharmacologically active

compounds.
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The synthesis of 4-(4-methoxyphenyl)pyrimidine-2-thiol is a two-step process. The first step

is the Claisen-Schmidt condensation of 4-methoxyacetophenone and benzaldehyde to form the

corresponding chalcone, (E)-1-(4-methoxyphenyl)-3-phenylprop-2-en-1-one. The second step

is the cyclocondensation of this chalcone with thiourea in a basic medium to yield the target

pyrimidine-2-thiol.
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Step 1: Chalcone Synthesis

Step 2: Pyrimidine-2-thiol Synthesis

4-Methoxyacetophenone +
Benzaldehyde

Ethanol

dissolve in

Aqueous KOH

add

Stir at Room Temperature
(6 hours)

initiate

Pour into crushed ice,
acidify with HCl

(E)-1-(4-methoxyphenyl)-3-phenylprop-2-en-1-one
(Chalcone Intermediate)

filter & dry

Chalcone Intermediate +
Thiourea

Starting Material

Ethanolic KOH

dissolve in

Reflux
(12-22 hours)

initiate

Cool to room temp,
acidify with Acetic Acid

4-(4-Methoxyphenyl)pyrimidine-2-thiol

filter, wash & recrystallize
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4-(4-Methoxyphenyl)-
pyrimidine-2-thiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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